Cas no 381670-30-0 ((3R)-3-(Ethylamino)pyrrolidine)

• Product Name: (3R)-3-(Ethylamino)pyrrolidine
• CAS No: 381670-30-0
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00191358
• CID: 304132
• PubChem ID: 87569689
• Update Time: 2025-10-28

(3R)-3-(Ethylamino)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3R)-(+)-3-(ETHYLAMINO)PYRROLIDINE
• (3R)-N-ethylpyrrolidin-3-amine
• [(R)-3-(Ethylamino)pyrrolidine]
• 3-Pyrrolidinamine,N-ethyl-, (3R)-
• (3R)-N-ethyl-3-pyrrolidinamine
• (R)-3-(Ethylamino)pyrrolidine
• (R)-N-Ethylpyrrolidin-3-amine
• Ethyl-(R)-pyrrolidin-3-yl-amine
• ethyl (R)-pyrrolidin-3-ylamine
• OPCPWFHLFKAUEA-ZCFIWIBFSA-N
• HT951
• FCH920602
• [3R,(+)]-3-(Ethylamino)pyrrolidine
• AM100745
• AB1009676
• E0433
• A6475
• (3R)-N-Ethyl-3-pyr
• 381670-30-0
• DTXSID80628463
• MFCD00191358
• SCHEMBL1782773
• T72393
• (3R)-N-Ethyl-3-pyrrolidinamine, AldrichCPR
• AKOS015838664
• BS-43992
• AKOS006343712
• CS-0451962
• (3R)-3-(Ethylamino)pyrrolidine

• MDL： MFCD00191358
• Inchi： 1S/C6H14N2/c1-2-8-6-3-4-7-5-6/h6-8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： OPCPWFHLFKAUEA-ZCFIWIBFSA-N
• SMILES： N1CC[C@H](C1)NCC

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.91
• Boiling Point: 176°C
• Flash Point: 54 ºC
• Refractive Index: 14.5 ° (C=10, EtOH)
• PSA: 24.06000
• LogP: 0.67750
• Solubility: Not determined
• Vapor Pressure: 1.7±0.3 mmHg at 25°C

(3R)-3-(Ethylamino)pyrrolidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 10-34
• Safety Instruction： S26-S36-S37-S39
• HazardClass：8/3
• PackingGroup：II
• Risk Phrases：R; R10; R34
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on (3R)-3-(Ethylamino)pyrrolidine

Comprehensive Overview of (3R)-3-(Ethylamino)pyrrolidine (CAS No. 381670-30-0)

(3R)-3-(Ethylamino)pyrrolidine (CAS No. 381670-30-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and an ethylamino substituent, both of which contribute to its potential biological activities and therapeutic applications.

The chirality of (3R)-3-(Ethylamino)pyrrolidine is a critical aspect of its chemical and biological properties. Chiral compounds, such as this one, can exhibit distinct enantiomeric behaviors, leading to different pharmacological profiles. The (3R) configuration specifically refers to the spatial arrangement of the substituents around the chiral center, which can significantly influence the compound's interactions with biological targets.

In recent years, (3R)-3-(Ethylamino)pyrrolidine has been extensively studied for its potential as a pharmacological tool and therapeutic agent. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors and transporters, particularly those involved in the regulation of serotonin, dopamine, and norepinephrine. These interactions have implications for the treatment of neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry highlighted the ability of (3R)-3-(Ethylamino)pyrrolidine to act as a potent and selective serotonin reuptake inhibitor (SRI). This property makes it a promising candidate for the development of antidepressant medications. The compound's high affinity for serotonin transporters and its favorable pharmacokinetic profile have been identified as key factors contributing to its therapeutic potential.

Beyond its role in neurotransmitter modulation, (3R)-3-(Ethylamino)pyrrolidine has also been explored for its potential in pain management. Preclinical studies have demonstrated that this compound can exert analgesic effects through mechanisms that involve both central and peripheral nervous system pathways. Specifically, it has been shown to reduce pain sensitivity in animal models of chronic pain, suggesting its potential as an alternative to traditional analgesics.

The synthetic accessibility of (3R)-3-(Ethylamino)pyrrolidine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and with high enantiomeric purity. One notable method involves the asymmetric hydrogenation of a prochiral pyrrolidine derivative, followed by selective alkylation to introduce the ethylamino group. These synthetic strategies not only ensure the availability of the compound for research purposes but also facilitate large-scale production for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-(Ethylamino)pyrrolidine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

In addition to its direct therapeutic applications, (3R)-3-(Ethylamino)pyrrolidine has also found use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows it to be readily modified through various functional group transformations, making it a valuable intermediate in drug discovery programs. For example, researchers have utilized this compound as a starting material for the synthesis of novel ligands targeting G protein-coupled receptors (GPCRs), ion channels, and other important biological targets.

The environmental impact of (3R)-3-(Ethylamino)pyrrolidine is another area of consideration in its development and use. Studies have shown that this compound exhibits low toxicity and biodegradability, which are favorable attributes from an environmental perspective. These properties align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, (3R)-3-(Ethylamino)pyrrolidine (CAS No. 381670-30-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral configuration, and pharmacological properties make it a valuable tool for advancing our understanding of neurotransmitter systems and developing new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various medical conditions.